Cas no 16429-07-5 (Cyclohexanone,2-hexylidene-)

• Product Name: Cyclohexanone,2-hexylidene-
• CAS No: 16429-07-5
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 159958
• PubChem ID: 6537955
• Update Time: 2025-04-19

Cyclohexanone,2-hexylidene- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,2-hexylidene-
• 2-hexylidenecyclohexan-1-one
• 2-hexylidenecyclohexanone
• 2-hexylidene-cyclohexanon
• Einecs 240-481-6
• Cyclohexanone, 2-hexylidene-

• Inchi： 1S/C12H20O/c1-2-3-4-5-8-11-9-6-7-10-12(11)13/h8H,2-7,9-10H2,1H3/b11-8+
• InChI Key： VDZBUTVYLIWRCT-DHZHZOJOSA-N
• SMILES： O=C1CCCC/C/1=C\CCCCC

Computed Properties

• Exact Mass: 180.1515
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones